Cas no 82747-44-2 (2H-1-Benzopyran-2-one, 5,7-dihydroxy-4-(trifluoromethyl)-)

• Product name: 2H-1-Benzopyran-2-one, 5,7-dihydroxy-4-(trifluoromethyl)-
• CAS No: 82747-44-2
• MF: C₁₀H₅F₃O₄
• MW: 246.139513731003
• CID: 1807456
• PubChem ID: 11195948

2H-1-Benzopyran-2-one, 5,7-dihydroxy-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 5,7-dihydroxy-4-(trifluoromethyl)-
• 5,7-dihydroxy-4-(trifluoromethyl)chromen-2-one
• CHEMBL599334
• 82747-44-2
• SCHEMBL3772661
• DALYRRPJXJRAAO-UHFFFAOYSA-N
• 5,7-Dihydroxy-4-trifluoromethylcoumarin
• DTXSID80458409

• Inchi： InChI=1S/C10H5F3O4/c11-10(12,13)5-3-8(16)17-7-2-4(14)1-6(15)9(5)7/h1-3,14-15H
• InChI Key： DALYRRPJXJRAAO-UHFFFAOYSA-N
• SMILES： C1=C(C=C2C(=C1O)C(=CC(=O)O2)C(F)(F)F)O

Computed Properties

• Exact Mass: 246.01399312g/mol
• Monoisotopic Mass: 246.01399312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų